Cas no 82982-59-0 (3-Buten-2-one, 3-bromo-4-ethoxy-)

• Product name: 3-Buten-2-one, 3-bromo-4-ethoxy-
• CAS No: 82982-59-0
• MF: C₆H₉O₂Br
• MW: 193.03846
• CID: 679802
• PubChem ID: 13130943

3-Buten-2-one, 3-bromo-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-bromo-4-ethoxy-
• 3-BROMO-4-ETHOXY-3-BUTEN-2-ONE
• 3-bromo-4-ethoxybut-3-en-2-one
• 3-Buten-2-one,3-bromo-4-ethoxy
• (Z)-3-bromo-4-ethoxybut-3-en-2-one
• SCHEMBL10590629
• 82982-59-0
• AKOS006332271

• Inchi： InChI=1S/C6H9BrO2/c1-3-9-4-6(7)5(2)8/h4H,3H2,1-2H3/b6-4-
• InChI Key： VSEUYEAKIAUEHZ-XQRVVYSFSA-N
• SMILES： CCOC=C(C(=O)C)Br

Computed Properties

• Exact Mass: 191.97900
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 243.9°C at 760 mmHg
• Flash Point: 101.3°C
• Refractive Index: 1.482
• PSA: 26.30000
• LogP: 1.84820

3-Buten-2-one, 3-bromo-4-ethoxy- Security Information

3-Buten-2-one, 3-bromo-4-ethoxy- Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%